Cas no 2580239-50-3 (4-{(tert-butoxy)carbonylamino}-2-chloro-1,3-thiazole-5-carboxylic acid)

• Product Name: 4-{(tert-butoxy)carbonylamino}-2-chloro-1,3-thiazole-5-carboxylic acid
• CAS No: 2580239-50-3
• MF: C₉H₁₁ClN₂O₄S
• MW: 278.712640047073
• CID: 5661955
• PubChem ID: 165886696
• Update Time: 2025-07-15

4-{(tert-butoxy)carbonylamino}-2-chloro-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580239-50-3
• EN300-27732087
• 4-{[(tert-butoxy)carbonyl]amino}-2-chloro-1,3-thiazole-5-carboxylic acid
• 4-{(tert-butoxy)carbonylamino}-2-chloro-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C9H11ClN2O4S/c1-9(2,3)16-8(15)12-5-4(6(13)14)17-7(10)11-5/h1-3H3,(H,12,15)(H,13,14)
• InChI Key： HRXUWYNDLVHIKH-UHFFFAOYSA-N
• SMILES： ClC1=NC(=C(C(=O)O)S1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 278.0128057g/mol
• Monoisotopic Mass: 278.0128057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 117Ų